Cas no 12229-13-9 (Potassium pentaborate octahydrate)

Potassium pentaborate octahydrate (K₂B₁₀O₁₆·8H₂O) is a hydrated borate compound with applications in industrial and laboratory settings. Its high boron content makes it useful as a flame retardant, corrosion inhibitor, and buffering agent in aqueous systems. The octahydrate form ensures stability and controlled solubility, facilitating precise formulations in chemical processes. It also serves as a precursor in the synthesis of boron-based materials. The compound’s crystalline structure and consistent purity make it suitable for analytical standards and specialized research. Its non-toxic and environmentally benign properties further enhance its utility in sustainable applications.
Potassium pentaborate octahydrate structure
12229-13-9 structure
Product Name:Potassium pentaborate octahydrate
CAS No:12229-13-9
MF:B10H16K2O24
MW:586.419244766235
CID:86756
PubChem ID:44134903
Update Time:2025-05-27

Potassium pentaborate octahydrate Chemical and Physical Properties

Names and Identifiers

    • Potassium pentaborate octahydrate
    • pentapotassium,pentaborate,octahydrate
    • potassium pentaborate
    • POTASSIUM PENTABORATE OCTAHYDRATE, 97
    • Boron potassium oxide (B5KO8), tetrahydrate
    • MFCD00213879
    • 12229-13-9
    • dipotassium;[bis(oxoboranyloxy)boranyloxy-oxoboranyloxyboranyl]oxy-[[oxido(oxoboranyloxy)boranyl]oxy-oxoboranyloxyboranyl]oxyborinate;octahydrate
    • AXTXIARPFKLBPW-UHFFFAOYSA-N
    • MDL: MFCD00213879
    • Inchi: 1S/B10O16.2K.8H2O/c11-1-18-6(16)23-9(21-4-14)24-7(17)25-10(22-5-15)26-8(19-2-12)20-3-13;;;;;;;;;;/h;;;8*1H2/q-2;2*+1;;;;;;;;
    • InChI Key: AXTXIARPFKLBPW-UHFFFAOYSA-N
    • SMILES: [K+].[K+].O(B([O-])OB(OB=O)OB([O-])OB=O)B(OB=O)OB(OB=O)OB=O.O.O.O.O.O.O.O.O

Computed Properties

  • Exact Mass: 586.030879g/mol
  • Monoisotopic Mass: 588.023616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 24
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 18
  • Complexity: 8
  • Covalently-Bonded Unit Count: 18
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -10
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 223Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.740
  • Melting Point: 780°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Water Partition Coefficient: Insoluble in water
  • PSA: 419.74000
  • LogP: -4.20040
  • Solubility: Not determined

Potassium pentaborate octahydrate Security Information

  • Hazard Category Code: 60-61
  • Safety Instruction: 53-45
  • Hazardous Material Identification: T
  • TSCA:Yes

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